Dichloro(3,3,3-trifluoropropyl)silane
Overview
Description
Dichloro(3,3,3-trifluoropropyl)silane is a chemical compound with the molecular formula C4H7Cl2F3Si . It is a colorless clear liquid . It can be used in the synthesis of Methyl (3,3,3-trifluoropropyl)silanediol (M327230), that functions in combination with other related substances like crospovidone for eliminating biological harmful substances from bodily fluids . It is also a precursor in the synthesis of macroporous gels for separation of oil and water .
Synthesis Analysis
Trichloro(3,3,3-trifluoropropyl)silane can be used as a precursor for the preparation of Fluorinated polyhedral oligomeric silsesquioxane (F-POSS) by base-catalyzed condensation . It can also be used to synthesize 3,3,3-Trifluoropropyltrimethoxysilane by alcoholysis reaction with methanol .Molecular Structure Analysis
The molecular weight of this compound is 211.085 . The molecular structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The combination of dichloro(methyl)(3,3,3-trifluoropropyl)silane (MTFPSCl2) and imidazole mediates an amidation of amino acids. MTFPSCl2 activates the carboxy group and protects the α-amino group of amino acids. The corresponding amino acid amides were synthesized in good yields without racemization .Physical and Chemical Properties Analysis
This compound is a colorless clear liquid . Its refractive index is 1.386 (lit.) . It has a boiling point of 114 °C (lit.) and a density of 1.419 g/mL at 25 °C (lit.) .Scientific Research Applications
1. Synthesis and Thermal Stability of Polyfluoroorganosiloxane Resins
The hydrolytic cocondensation of trichloro (3,3,3-trifluoropropyl) silane with other silanes, including dichloro(3,3,3-trifluoropropyl)silane, leads to the formation of polyfluoroorganosiloxane resins. These resins show high thermal stability, not decomposing below 350–435°C in air and below 460°C in argon (Ponomarenko, Khomutova, & Manucharova, 1966).
2. Photochemical Chlorination and Synthesis of Fluoropropenylsilanes
This compound is used in photochemical chlorination processes, resulting in chloro(3,3,3-trifluoropropenyl)silanes. This process involves the powerful β-orienting effect of the CF3 group, leading to novel chlorinated compounds (Kadina & Ponomarenko, 1965).
3. Application in Amidation of α-Amino Acids
Dichloro(methyl)(3,3,3-trifluoropropyl) silane has been used in the amidation of amino acids. It activates the carboxy group and protects the α-amino group of amino acids, facilitating the synthesis of amino acid amides with low-to-no racemization (Nobuta, Morishita, Suto, & Yamagwa, 2022).
4. Production of β-Trifluoromethylstyrene Derivatives
(E)-trimethyl-(3,3,3-trifluoroprop-1-enyl)silane, a derivative of this compound, is used in Hiyama cross-coupling reactions to produce β-trifluoromethylstyrene derivatives. This method allows the synthesis of these compounds with moderate to good yields (Omote et al., 2012).
5. Applications in Nanoimprint Lithography
Trichloro(3,3,3-trifluoropropyl)silane has been applied in nanoimprint lithography. It is used for preparing self-assembled films on silicon molds, acting as releasing, antisticking layers. These films show low surface energy and roughness, which are crucial for reducing adhesion and defect formation during the imprinting process (Chen et al., 2004).
Safety and Hazards
Future Directions
Dichloro(3,3,3-trifluoropropyl)silane has potential applications in the synthesis of macroporous gels for separation of oil and water , and in the synthesis of hydrophobic silica aerogel for the removal of uranium from aqueous solutions . It can also be used as a silanizing agent to coat the inner surface of pipettes in order to investigate the electrical charging of droplets discharged from the micropipette .
Mechanism of Action
Target of Action
The primary target of Dichloro(3,3,3-trifluoropropyl)silane is the carboxy group of amino acids . The compound is used to activate these groups, which play a crucial role in the formation of proteins and peptides .
Mode of Action
This compound interacts with its targets by activating the carboxy group and protecting the α-amino group of amino acids . This dual action allows for the successful amidation of amino acids, leading to the synthesis of corresponding amino acid amides .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the protein synthesis pathway. By activating the carboxy group and protecting the α-amino group of amino acids, the compound facilitates the formation of peptide bonds, which are essential for the creation of proteins .
Pharmacokinetics
Given its use in the amidation of amino acids, it can be inferred that the compound is likely to have good bioavailability, allowing it to interact effectively with its targets .
Result of Action
The molecular and cellular effects of this compound’s action are primarily seen in the synthesis of proteins. By facilitating the formation of peptide bonds, the compound plays a crucial role in the creation of proteins, which are essential for various cellular functions .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the compound’s reactivity may be affected by the presence of other chemicals in the environment. Additionally, factors such as temperature and pH could potentially impact the compound’s stability and efficacy .
Biochemical Analysis
Biochemical Properties
Dichloro(3,3,3-trifluoropropyl)silane plays a significant role in biochemical reactions, particularly in the amidation of amino acids. It interacts with enzymes such as imidazole, which mediates the amidation process. The compound activates the carboxy group and protects the α-amino group of amino acids, facilitating the synthesis of amino acid amides without racemization . This interaction is crucial for the modification of amino acids, which are fundamental building blocks of proteins.
Cellular Effects
This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with amino acids can lead to changes in protein synthesis and function, impacting overall cell function. Additionally, its role in modifying amino acids suggests potential effects on cellular signaling pathways that rely on these molecules .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It activates the carboxy group of amino acids and protects the α-amino group, facilitating the amidation process. This mechanism involves the formation of stable intermediates that prevent racemization and ensure the efficient synthesis of amino acid amides . The compound’s ability to modify amino acids highlights its potential as a tool for biochemical research and synthesis.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is known to be moisture-sensitive, which can affect its stability and reactivity. Over time, exposure to moisture can lead to degradation, impacting its effectiveness in biochemical reactions . Long-term studies have shown that the compound’s stability is crucial for maintaining its biochemical properties and ensuring consistent results in experiments.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may facilitate biochemical reactions without causing significant adverse effects. At higher doses, it can exhibit toxic effects, including skin burns and eye damage . Understanding the dosage threshold is essential for safely utilizing this compound in biochemical research and applications.
Metabolic Pathways
This compound is involved in metabolic pathways that include the activation of carboxy groups and protection of α-amino groups in amino acids. These interactions are mediated by enzymes such as imidazole, which facilitate the amidation process . The compound’s role in these pathways highlights its importance in modifying amino acids and influencing metabolic flux.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions ensure the compound’s localization and accumulation in specific cellular compartments, where it can exert its biochemical effects . Understanding these transport mechanisms is crucial for optimizing the compound’s use in research and applications.
Subcellular Localization
This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, where it can interact with biomolecules and exert its effects . The compound’s ability to localize within cells is essential for its role in biochemical reactions and cellular processes.
Properties
IUPAC Name |
dichloro(3,3,3-trifluoropropyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5Cl2F3Si/c4-9(5)2-1-3(6,7)8/h9H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCZXHHWLLUALLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C[SiH](Cl)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5Cl2F3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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